Cas no 1261839-90-0 (3-Chloro-3'-(trifluoromethoxy)biphenyl-2-acetic acid)

• Product Name: 3-Chloro-3'-(trifluoromethoxy)biphenyl-2-acetic acid
• CAS No: 1261839-90-0
• MF: C₁₅H₁₀ClF₃O₃
• MW: 330.686314105988
• CID: 4992058
• Update Time: 2025-10-12

3-Chloro-3'-(trifluoromethoxy)biphenyl-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-3'-(trifluoromethoxy)biphenyl-2-acetic acid

• Inchi： 1S/C15H10ClF3O3/c16-13-6-2-5-11(12(13)8-14(20)21)9-3-1-4-10(7-9)22-15(17,18)19/h1-7H,8H2,(H,20,21)
• InChI Key： LWIDYGXHESGKMI-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C2C=CC=C(C=2)OC(F)(F)F)=C1CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 389
• XLogP3: 4.8
• Topological Polar Surface Area: 46.5

Additional information on 3-Chloro-3'-(trifluoromethoxy)biphenyl-2-acetic acid

3-Chloro-3'-(trifluoromethoxy)biphenyl-2-acetic acid (CAS No. 1261839-90-0): A Comprehensive Overview

The compound 3-Chloro-3'-(trifluoromethoxy)biphenyl-2-acetic acid (CAS No. 1261839-90-0) is a highly specialized organic molecule with significant applications in various scientific and industrial domains. This compound, characterized by its unique biphenyl structure and functional groups, has garnered attention due to its versatile properties and potential uses in drug discovery, agrochemicals, and advanced materials science. Recent studies have further elucidated its synthesis, characterization, and biological activity, making it a subject of interest for researchers worldwide.

Synthesis and Structural Features

The synthesis of 3-Chloro-3'-(trifluoromethoxy)biphenyl-2-acetic acid involves a multi-step organic synthesis process, often employing palladium-catalyzed coupling reactions to construct the biphenyl core. The molecule's structure features a biphenyl system with a chlorine atom at the 3-position of one phenyl ring and a trifluoromethoxy group at the 3'-position of the other. The acetic acid group at the 2-position introduces additional functionality, enhancing its chemical reactivity and biological potential. This unique combination of substituents imparts the molecule with distinct electronic and steric properties, making it suitable for various applications.

Chemical Properties and Applications

Recent research has highlighted the chemical stability and solubility profile of 3-Chloro-3'-(trifluoromethoxy)biphenyl-2-acetic acid, which are critical for its use in pharmaceutical formulations. Its ability to dissolve in both polar and non-polar solvents makes it an attractive candidate for drug delivery systems. Additionally, the compound's fluorescence properties have been explored for use in biosensing applications, where its ability to emit light upon excitation could facilitate the detection of specific analytes in complex biological matrices.

Biological Activity and Drug Discovery

In the realm of drug discovery, 3-Chloro-3'-(trifluoromethoxy)biphenyl-2-acetic acid has shown promising activity as a modulator of key biological targets. Preclinical studies have demonstrated its potential as an inhibitor of certain kinases involved in cancer progression, suggesting its role in anti-cancer therapies. Furthermore, its ability to penetrate cellular membranes efficiently makes it a valuable lead compound for developing bioactive molecules with improved pharmacokinetic profiles.

Environmental Impact and Safety Considerations

While exploring the applications of 3-Chloro-3'-(trifluoromethoxy)biphenyl-2-acetic acid, researchers have also assessed its environmental impact. Studies indicate that the compound undergoes biodegradation under specific conditions, reducing its persistence in aquatic environments. However, further investigations are required to fully understand its ecological footprint and ensure safe handling practices in industrial settings.

Future Directions and Research Opportunities

The future of 3-Chloro-3'-(trifluoromethoxy)biphenyl-2-acetic acid lies in expanding its applications across diverse fields. Ongoing research is focused on optimizing its synthesis for large-scale production while exploring novel biological targets for therapeutic intervention. Additionally, advancements in computational chemistry are being leveraged to predict its interactions with proteins at atomic resolution, paving the way for rational drug design.

In conclusion, 3-Chloro-3'-(trifluoromethoxy)biphenyl-2-acetic acid (CAS No. 1261839-90-0) stands as a testament to the ingenuity of modern organic chemistry. Its unique structure, coupled with emerging insights into its properties and applications, positions it as a key molecule in advancing scientific research and industrial innovation.